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Compound of Interest

Compound Name: PEG-18 CASTOR OIL DIOLEATE

Cat. No.: B1166922

An In-Depth Technical Guide to the Chemical Structure of PEG-18 Castor Oil Dioleate

Introduction

PEG-18 Castor Oil Dioleate is a complex, synthetically derived non-ionic surfactant and
emulsifying agent utilized extensively in the pharmaceutical, cosmetic, and industrial sectors.
Its unique structure, derived from natural castor oil, polyethylene glycol, and oleic acid, imparts
valuable properties such as the ability to form stable emulsions of otherwise immiscible
substances like oil and water.[1][2] This technical guide provides a detailed examination of its
chemical structure, synthesis, and physicochemical properties, tailored for researchers,
scientists, and professionals in drug development and formulation.

Deconstruction of the Chemical Structure

The nomenclature "PEG-18 Castor Oil Dioleate" precisely describes its constituent parts and
chemical modifications. It is fundamentally the oleic acid diester of ethoxylated castor oil, where
the castor oil has been modified with polyethylene glycol chains having an average of 18
repeating units of ethylene oxide.[3][4]

The structure can be understood by breaking it down into its three primary components:

o Castor Oil: A triglyceride that serves as the natural backbone of the molecule.
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» PEG-18: Polyethylene glycol chains with an average of 18 ethylene oxide units, which are
grafted onto the castor oil backbone.

e Dioleate: Refers to two oleic acid molecules that are attached via ester bonds to the PEG-
modified castor oil.

The logical relationship between these components is illustrated in the diagram below.
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Caption: Hierarchical structure of PEG-18 Castor Oil Dioleate.

Component Analysis and Properties

A thorough understanding of the final molecule requires an analysis of its constituent parts.
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Castor Oil

Castor oil is a vegetable oil derived from the seeds of Ricinus communis. It is unique among
triglycerides because its fatty acid profile is dominated by ricinoleic acid.[1] Ricinoleic acid is an
18-carbon monounsaturated fatty acid distinguished by a hydroxyl (-OH) group on its 12th
carbon. This hydroxyl group is the primary site for the chemical modifications that produce
PEG-18 Castor Oil Dioleate.

Table 1: Typical Fatty Acid Composition of Castor Oil

Fatty Acid Percentage (%) Type

o ] . Monounsaturated,
Ricinoleic Acid 85 - 95%

Hydroxylated

Oleic Acid 2-6% Monounsaturated
Linoleic Acid 1-5% Polyunsaturated
Palmitic Acid 0.5-1% Saturated
Stearic Acid 05-1% Saturated

| Other | <1% | - |

Polyethylene Glycol (PEG-18)

Polyethylene glycol (PEG) is a polyether compound with the general structure H-
(O-CH2-CH2)n—-0OH. The designation "PEG-18" indicates that the polymer chains contain an
average of 18 repeating ethylene oxide units (n = 18).[1] PEGs are water-soluble, non-toxic,
and biocompatible, making them ideal for modifying lipophilic molecules to enhance their water
solubility and alter their surfactant properties.

Oleic Acid

Oleic acid is a common monounsaturated omega-9 fatty acid with the formula
CH3(CH2)7CH=CH(CH2)7COOH. In the final structure of PEG-18 Castor Oil Dioleate, two oleic
acid molecules are esterified to the molecule, contributing significantly to its lipophilic character.
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Synthesis Pathway

The production of PEG-18 Castor Oil Dioleate is a multi-step process involving the chemical
modification of natural castor oil. The overall workflow involves two primary reactions:
ethoxylation followed by esterification.[4][5][6]

» Step 1: Ethoxylation of Castor Oil. Castor oil is reacted with ethylene oxide in the presence
of a base catalyst (e.g., NaOH, KOH). The reaction occurs at the hydroxyl groups of the
ricinoleic acid residues within the triglyceride structure. An average of 18 ethylene oxide
molecules are added to each hydroxyl group, forming the "PEG-18 Castor Oil" intermediate.

o Step 2: Diesterification with Oleic Acid. The resulting ethoxylated castor oil intermediate,
which now has terminal hydroxyl groups on its PEG chains, is then reacted with two molar
equivalents of oleic acid. This reaction is an esterification, typically catalyzed by an acid
(e.g., boric acid, phosphorous acid), which forms ester linkages between the oleic acid and
the ethoxylated castor oil, releasing water as a byproduct.[5]

The diagram below outlines this synthetic workflow.
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Caption: Synthesis workflow for PEG-18 Castor Oil Dioleate.
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Physicochemical Characteristics

As PEG-18 Castor Oil Dioleate is a product of polymerization and esterification of a natural oil,
it is not a single chemical entity but rather a mixture of related molecules. Its properties,
therefore, represent an average of this mixture.

Table 2: Physicochemical Properties of PEG-18 Castor Oil Dioleate

Property Value | Description

CAS Number 110531-96-9

Appearance Yellowish, viscous liquid or paste.
Estimated Avg. Molecular Weight ~3800 g/mol

Function Emulsifying Agent, Surfactant.[1][7]

- Dispersible in water and soluble in many organic
Solubility
solvents.

| HLB Value | Estimated to be in the range of 10-12, suitable for oil-in-water emulsions. |

Note: The molecular weight is an estimation based on the primary components (triricinolein
backbone, three PEG-18 chains, and two oleic acid esters). The Hydrophile-Lipophile Balance
(HLB) value is an estimate based on related ethoxylated surfactants; a value in this range
indicates good performance as an oil-in-water emulsifier.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a hypothetical representation for the laboratory-scale synthesis of
PEG-18 Castor Oil Dioleate, based on established chemical principles and patent literature.[5]

[6]

Part 1: Ethoxylation of Castor Oil

o Apparatus Setup: A high-pressure stainless-steel autoclave reactor equipped with a
mechanical stirrer, heating mantle, temperature controller, pressure gauge, and ports for
nitrogen inlet and ethylene oxide gas inlet is required.
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e Reactant Charging: Charge the reactor with 1.0 mole-equivalent of castor oil (approx. 885 Q)
and a catalytic amount of potassium hydroxide (KOH), typically 0.1-0.3% of the total weight.

 Inerting and Heating: Seal the reactor and purge thoroughly with dry nitrogen gas to remove
air and moisture. Heat the mixture to 140-160°C while stirring.

o Ethylene Oxide Addition: Once the target temperature is reached, slowly introduce gaseous
ethylene oxide into the reactor. The total amount should be approximately 54 mole-
equivalents (3 chains x 18 units/chain), which is about 2378 g. The reaction is highly
exothermic and the addition rate must be carefully controlled to maintain the reaction
temperature and keep the pressure within the safe limits of the reactor.

o Reaction Completion: After all ethylene oxide has been added, maintain the reaction
conditions for an additional 1-2 hours to ensure complete reaction.

 Purification: Cool the reactor to below 80°C. Neutralize the KOH catalyst with an acid (e.qg.,
acetic or phosphoric acid). The resulting product, PEG-18 Castor Oil, can be used directly in
the next step.

Part 2: Esterification with Oleic Acid

o Apparatus Setup: A 3-neck round-bottom flask equipped with a mechanical stirrer, heating
mantle, thermometer, and a Dean-Stark apparatus or similar setup for azeotropic removal of
water is used.

e Reactant Charging: Charge the flask with the PEG-18 Castor Oil intermediate produced in
Part 1. Add 2.0 mole-equivalents of oleic acid (approx. 565 g) and an acid catalyst (e.g., a
mixture of boric acid and phosphorous acid, 0.5-1.0% of the total reactant weight).[5]

e Reaction: Heat the mixture to 150-160°C under a slow stream of nitrogen while stirring
vigorously. Water produced during the esterification will be removed from the reaction vessel
via the Dean-Stark trap.

e Monitoring: Monitor the reaction progress by periodically measuring the acid value of the
mixture via titration. The reaction is considered complete when the acid value stabilizes,
typically after 3-5 hours.
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 Purification: Cool the reaction mixture to 80°C. Add a neutralizing agent like calcium oxide to
guench the catalyst, followed by a filter aid such as diatomaceous earth. Stir for 1-2 hours.[5]

e Final Product: Filter the hot mixture to remove the catalyst residues and filter aid. The
resulting clear, yellow, viscous liquid is the final product, PEG-18 Castor Oil Dioleate.

Conclusion

PEG-18 Castor Oil Dioleate is a structurally complex but highly functional excipient. Its
chemical architecture, originating from a triglyceride backbone and modified through controlled
ethoxylation and esterification, results in a molecule with a carefully balanced hydrophilic-
lipophilic nature. This structure is directly responsible for its efficacy as a surfactant and
emulsifier, making it an invaluable tool for formulation scientists in the development of stable
and effective delivery systems for a wide range of active ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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